Cas no 67617-64-5 (2-(2,6-dimethylanilino)propanoic Acid)

• Product Name: 2-(2,6-dimethylanilino)propanoic Acid
• CAS No: 67617-64-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1719843
• PubChem ID: 6455509
• Update Time: 2025-04-21

2-(2,6-dimethylanilino)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylanilino)propanoic Acid
• CTK5C6412
• N-(2,6-dimethylphenyl)alanine
• Ambcb7210266
• N-(2,6-Dimethylphenyl)-DL-alanine
• SureCN4411484
• AKOS011615368
• AG-G-55849
• AC1O5BLY
• N-(2,6-Dimethylphenyl)-alanin
• CTK5C6412; N-(2,6-dimethylphenyl)alanine; Ambcb7210266; N-(2,6-Dimethylphenyl)-DL-alanine; SureCN4411484; AKOS011615368; AG-G-55849; AC1O5BLY; N-(2,6-Dimethylphenyl)-alanin;
• DL-Alanine, N-(2,6-dimethylphenyl)-
• SCHEMBL4411484
• 2-((2,6-Dimethylphenyl)amino)propanoic acid
• 67617-64-5
• CHEMBRDG-BB 7210266

• MDL： MFCD08691770
• Inchi： 1S/C11H15NO2/c1-7-5-4-6-8(2)10(7)12-9(3)11(13)14/h4-6,9,12H,1-3H3,(H,13,14)
• InChI Key： WMSDRWJBTDSIQR-UHFFFAOYSA-N
• SMILES： OC(C(C)NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.14g/cm3
• Boiling Point: 376.1ºC at 760 mmHg
• Flash Point: 181.2ºC
• Refractive Index: 1.578
• PSA: 49.33000
• LogP: 2.26140